![molecular formula C37H37BrN2O B8022721 O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide](/img/structure/B8022721.png)
O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide
Overview
Description
O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide is a useful research compound. Its molecular formula is C37H37BrN2O and its molecular weight is 605.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Phase Transfer Catalyst : It's used as a phase transfer catalyst for the enantioselective alkylation of glycine benzophenone imine tert‐butyl ester, leading to the production of (4S)‐2‐(Benzhydrylidenamino)pentanedioic acid, 1‐tert‐butyl ester‐5‐methyl ester. This application highlights its utility in promoting asymmetric reactions (Corey & Noe, 2003).
Asymmetric Alkylation under Micellar Conditions : The compound has been used to catalyze the asymmetric alkylation of the tert-butyl glycinate-benzophenone Schiff base under micellar conditions, achieving good yields and enantioselectivity (Okino & Takemoto, 2001).
Synthesis of Enantiomers of Chiral Phenylalanine Derivatives : It facilitates the synthesis of both enantiomers of unnatural phenylalanine derivatives by asymmetric α-alkylation of glycine Schiff base with substituted benzyl bromides, offering a simple, scalable synthetic method with excellent yield and enantioselectivity (Jin, Zhao, & Chen, 2018).
Enantioselective Transport in Bulk Liquid Membranes : It's been used as a chiral mobile carrier for enantioselective transport of D,L-phenylglycine and D,L-phenylalanine through a bulk organic liquid membrane, demonstrating its potential in chiral separation technologies (Canepari, Girelli, Mattei, & Tosti, 2009).
Highly Enantioselective Sulpha-Michael Addition : It's effective as an organocatalyst for asymmetric Michael reactions of thiols with various α,β-unsaturated ketones, acids, and esters, providing optically active sulphides with high enantiomeric excess and chemical yields (Kalaria, Avalani, & Raval, 2016).
Enantioselective Synthesis of Dityrosine and Isodityrosine : The compound has been applied in the enantio- and diastereoselective synthesis of dityrosine and isodityrosine, introducing key α-amino acid substituents with high enantioselectivity (Lygo, 1999).
Silica Gel-Supported Chiral Phase-Transfer Catalyst : A silica gel-supported version of this compound was developed for α-alkylation reactions, providing moderate to excellent enantioselectivities and high yields, with the catalyst being reusable (Feng et al., 2015).
properties
IUPAC Name |
4-[(R)-[(2S,4S,5R)-1-(anthracen-9-ylmethyl)-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline;bromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H37N2O.BrH/c1-3-21-40-37(33-17-19-38-35-16-10-9-15-32(33)35)36-23-27-18-20-39(36,24-26(27)4-2)25-34-30-13-7-5-11-28(30)22-29-12-6-8-14-31(29)34;/h3-17,19,22,26-27,36-37H,1-2,18,20-21,23-25H2;1H/q+1;/p-1/t26-,27-,36-,37+,39?;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOWNPAUSLGATNL-JNKXQCINSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(C1CC2CC[N+]1(CC2C=C)CC3=C4C=CC=CC4=CC5=CC=CC=C53)C6=CC=NC7=CC=CC=C67.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCO[C@@H]([C@@H]1C[C@@H]2CC[N+]1(C[C@@H]2C=C)CC3=C4C=CC=CC4=CC5=CC=CC=C53)C6=CC=NC7=CC=CC=C67.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H37BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
605.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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